17-trifluoromethylphenyl trinor Prostaglandin F2α isopropyl ester
Overview
Description
Prostaglandin F2α (PGF2α), acting through the FP receptor, causes smooth muscle contraction and exhibits potent luteolytic activity. 17-trifluoromethylphenyl trinor PGF2α is an analog of PGF2α that shares the meta-trifluoromethyl group of travoprost with the 17-phenyl trinor modification of latanoprost. It is anticipated to be a potent and selective agonist of the FP receptor, with potential applications in glaucoma and luteolysis. 17-trifluoromethylphenyl trinor PGF2α isopropyl ester is a lipophilic analog of 17-trifluoromethylphenyl trinor PGF2α. Isopropyl esters of PGs can serve as prodrugs, as they can be efficiently hydrolyzed in certain tissues to generate the bioactive free acid.
Scientific Research Applications
Microvascular Effects in the Eye
17-Trifluoromethylphenyl Trinor Prostaglandin F2α Isopropyl Ester and related prostaglandin analogs, like Latanoprost, are known for their effects on the microvasculature in the eye. These compounds exhibit selectivity for the FP prostanoid receptor and can induce microvascular changes such as vasodilation and increased capillary permeability, particularly in the anterior segment of the rabbit eye. This has implications for glaucoma treatment as well as understanding the vascular mechanisms in the eye (Stjernschantz, Selén, Astin, & Resul, 2000).
Corneal Permeability and Metabolism
In vitro studies have demonstrated the corneal permeability of phenyl-substituted prostaglandin analogs, including 17-Trifluoromethylphenyl Trinor Prostaglandin F2α Isopropyl Ester. These studies are significant for understanding how such compounds penetrate the eye and their subsequent metabolic processing, crucial for developing effective ocular treatments (Basu, Sjöquist, Stjernschantz, & Resul, 1994).
Aqueous Humor Dynamics in Human Eyes
The impact of prostaglandin F2α analogs on aqueous humor dynamics in human eyes has been a subject of research. These studies focus on how compounds like PhXA41, a derivative of Prostaglandin F2α, influence intraocular pressure and other components of aqueous humor dynamics, offering insights into the treatment of conditions like glaucoma (Toris, Camras, & Yablonski, 1993).
Antitumor Potential in Breast Cancer
A recent study explored the potential of 17-Trifluoromethyl Phenyl Trinor Prostaglandin F2α as an antagonist through the NK1Receptor, showing significant suppression of tumor volume in breast cancer models. This suggests that the compound could be a novel antitumor candidate for breast cancer treatment (Mutukuru & Vijayakumar, 2021).
properties
Product Name |
17-trifluoromethylphenyl trinor Prostaglandin F2α isopropyl ester |
|---|---|
Molecular Formula |
C27H37F3O5 |
Molecular Weight |
498.6 |
InChI |
InChI=1S/C27H37F3O5/c1-18(2)35-26(34)11-6-4-3-5-10-22-23(25(33)17-24(22)32)15-14-21(31)13-12-19-8-7-9-20(16-19)27(28,29)30/h3,5,7-9,14-16,18,21-25,31-33H,4,6,10-13,17H2,1-2H3/b5-3-,15-14+/t21-,22+,23+,24-,25+/m0/s1 |
InChI Key |
SLQVIHUQICCVQY-KEQMOKKCSA-N |
SMILES |
O[C@@H](CCC1=CC=CC(C(F)(F)F)=C1)/C=C/[C@H]2[C@H](O)C[C@H](O)[C@@H]2C/C=CCCCC(OC(C)C)=O |
synonyms |
17-trifluoromethylphenyl trinor PGF2α isopropyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
